Cas no 2137530-43-7 (1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole)

• Product Name: 1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole
• CAS No: 2137530-43-7
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 6217163
• PubChem ID: 165464936
• Update Time: 2025-07-24

1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2137530-43-7
• EN300-802006
• 1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole

• Inchi： 1S/C11H9FN2/c1-3-11-13-9-6-5-8(12)7-10(9)14(11)4-2/h1,5-7H,4H2,2H3
• InChI Key： RQEDBHIQFOFFOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)N(C(C#C)=N2)CC

Computed Properties

• Exact Mass: 188.07497646g/mol
• Monoisotopic Mass: 188.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole

Comprehensive Overview of 1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole (CAS No. 2137530-43-7): Properties, Applications, and Innovations

The compound 1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole (CAS No. 2137530-43-7) is a fluorinated benzodiazole derivative that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, featuring an ethyl group, an ethynyl moiety, and a fluoro substituent, makes it a versatile building block for drug discovery and advanced material design. Researchers are particularly interested in its potential as a fluorescence probe or bioimaging agent, given the electron-withdrawing properties of the fluorine atom and the conjugated system formed by the ethynyl group.

In recent years, the demand for fluorinated heterocycles like 1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole has surged due to their enhanced metabolic stability and bioavailability in medicinal chemistry. This aligns with the growing trend of targeted drug delivery and precision medicine, where researchers seek compounds with tailored electronic and steric properties. The CAS No. 2137530-43-7 compound is often discussed in forums exploring small-molecule inhibitors or kinase modulators, reflecting its relevance in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, the ethynyl functionality in 1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole enables click chemistry applications, a hot topic in bioconjugation and nanomaterial functionalization. This has led to its exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing frequent search queries about "next-generation therapeutics." The compound’s fluorescence properties also make it a candidate for OLED materials, connecting it to sustainable energy discussions.

Analytical studies of CAS No. 2137530-43-7 emphasize its stability under physiological conditions, a key consideration for in vivo applications. Chromatographic data (HPLC/LC-MS) shows high purity batches (>98%), critical for reproducibility in high-throughput screening. These technical details respond to frequent researcher inquiries about "fluorobenzodiazole solubility" or "benzodiazole derivatives for photodynamic therapy."

Looking ahead, 1-ethyl-2-ethynyl-6-fluoro-1H-1,3-benzodiazole exemplifies the convergence of medicinal chemistry and materials science. Its dual utility in drug development (e.g., as a kinase binding scaffold) and optoelectronic applications positions it as a compound of interdisciplinary interest, mirroring the industry’s shift toward multifunctional molecules. Ongoing studies focus on its structure-activity relationships to unlock further biomedical innovations.